Cas no 402849-26-7 (3-Chloroindomethacin)

• Product Name: 3-Chloroindomethacin
• CAS No: 402849-26-7
• MF: C₁₉H₁₅Cl₂NO₄
• MW: 392.232703447342
• CID: 1077106
• PubChem ID: 60041330
• Update Time: 2025-10-28

3-Chloroindomethacin Chemical and Physical Properties

Names and Identifiers

• Imp. G (Pharmeuropa): [1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic Acid (3,4-Dichloroindometacin)
• 3-Chloroindomethacin
• 3,4-Dichloroindometacin ([1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic Acid)
• Indometacin impurity G
• 402849-26-7
• UNII-X4HT2A4MQ3
• 2-[1-(3,4-dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid
• Indometacin EP Impurity G
• 2-(1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetic acid
• [1-(3,4-dichlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic acid
• A899663
• 1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid
• [1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic Acid (3,4-Dichloroindometacin)
• 3-Chloro indometacin
• X4HT2A4MQ3
• 3-Chloro indomethacin
• SCHEMBL2007480
• 3,4-Dichloroindometacin; [1-(3,4-Dichlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic Acid; Indometacin Impurity G
• CVBHEFZJZLHDGA-UHFFFAOYSA-N
• 1H-Indole-3-acetic acid, 1-(3,4-dichlorobenzoyl)-5-methoxy-2-methyl-
• Indomethacin Impurity G [EP Impurity]

• Inchi： 1S/C19H15Cl2NO4/c1-10-13(9-18(23)24)14-8-12(26-2)4-6-17(14)22(10)19(25)11-3-5-15(20)16(21)7-11/h3-8H,9H2,1-2H3,(H,23,24)
• InChI Key： CVBHEFZJZLHDGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1C(C)=C(CC(=O)O)C2C=C(C=CC1=2)OC)=O)Cl

Computed Properties

• Exact Mass: 391.0378133g/mol
• Monoisotopic Mass: 391.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),

3-Chloroindomethacin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 3-Chloroindomethacin

Professional Introduction to 3-Chloroindomethacin (CAS No. 402849-26-7)

3-Chloroindomethacin, with the chemical identifier CAS No. 402849-26-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indomethacin class, which is well-known for its potent anti-inflammatory and analgesic properties. The introduction of a chlorine substituent at the specific position in its molecular structure enhances its pharmacological activity, making it a subject of considerable interest in drug development.

The molecular structure of 3-Chloroindomethacin consists of a substituted indole ring system, which is a common feature in many pharmacologically active molecules. The chlorine atom at the 3-position of the indole ring contributes to the compound's unique chemical and pharmacological profile. This substitution pattern not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in developing novel non-steroidal anti-inflammatory drugs (NSAIDs) that offer improved efficacy and reduced side effects compared to traditional agents like indomethacin. 3-Chloroindomethacin has emerged as a promising candidate in this context due to its enhanced binding affinity to cyclooxygenase enzymes (COX-1 and COX-2), which are key targets for NSAID action. Studies have shown that the chlorine substituent enhances the compound's ability to inhibit COX enzymes, thereby reducing inflammation and pain.

One of the most compelling aspects of 3-Chloroindomethacin is its potential as a lead compound for further drug development. Researchers have been exploring various derivatives of this molecule to optimize its pharmacokinetic properties and minimize adverse effects. For instance, modifications aimed at improving oral bioavailability and reducing gastrointestinal irritation have been extensively studied. These efforts are part of a broader trend in medicinal chemistry to develop drugs that are both effective and safe for long-term use.

The synthesis of 3-Chloroindomethacin involves multi-step organic reactions, typically starting from commercially available indole derivatives. The introduction of the chlorine atom is achieved through chlorination reactions, which can be carried out under controlled conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups, enhancing the compound's versatility in drug design.

From a pharmacological perspective, 3-Chloroindomethacin exhibits significant promise due to its ability to modulate inflammatory pathways without excessive side effects. Unlike some traditional NSAIDs, which can cause gastrointestinal and cardiovascular issues, 3-Chloroindomethacin has shown potential in preclinical studies to be more selective in its action. This selectivity is attributed to its optimized binding interactions with COX enzymes, which may lead to fewer off-target effects.

Recent clinical trials have provided valuable insights into the therapeutic potential of 3-Chloroindomethacin. These studies have focused on evaluating its efficacy in treating conditions such as rheumatoid arthritis, osteoarthritis, and other inflammatory disorders. The results have been encouraging, suggesting that 3-Chloroindomethacin could be a viable alternative or adjunct therapy for patients who do not respond well to existing treatments.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological behavior of 3-Chloroindomethacin. By simulating interactions between the compound and biological targets, researchers can predict its efficacy and potential side effects with greater accuracy. These computational approaches have helped identify key structural features that contribute to the compound's activity, guiding further optimization efforts.

In conclusion, 3-Chloroindomethacin (CAS No. 402849-26-7) represents a significant advancement in the development of non-steroidal anti-inflammatory drugs. Its unique molecular structure, enhanced binding affinity to COX enzymes, and promising preclinical and clinical results make it a valuable asset in pharmaceutical research. As further studies continue to elucidate its mechanisms of action and optimize its therapeutic profile, 3-Chloroindomethacin is poised to play a crucial role in addressing unmet medical needs related to inflammation and pain management.